Cas no 1216474-94-0 (5-bromo-4,6-dichloro-pyridine-3-carboxylic acid)

• Product Name: 5-bromo-4,6-dichloro-pyridine-3-carboxylic acid
• CAS No: 1216474-94-0
• MF: C₆H₂BrCl₂NO₂
• MW: 270.895578861237
• MDL: MFCD12827864
• CID: 4686601
• PubChem ID: 51063786
• Update Time: 2025-05-24

5-bromo-4,6-dichloro-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4,6-dichloronicotinic acid
• 5-bromo-4,6-dichloropyridine-3-carboxylic acid
• SBB052978
• 5-bromo-4,6-dichloro-pyridine-3-carboxylic acid
• BS-53092
• 1216474-94-0
• E84983
• 5-Bromo-4,6-dichloronicotinicacid
• CS-0442495

• MDL： MFCD12827864
• Inchi： 1S/C6H2BrCl2NO2/c7-3-4(8)2(6(11)12)1-10-5(3)9/h1H,(H,11,12)
• InChI Key： ILJBBWFZVMLVOV-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(=O)O)=C1Cl)Cl

Computed Properties

• Exact Mass: 268.86460g/mol
• Monoisotopic Mass: 268.86460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.7

Additional information on 5-bromo-4,6-dichloro-pyridine-3-carboxylic acid

Introduction to 5-bromo-4,6-dichloro-pyridine-3-carboxylic Acid (CAS No. 1216474-94-0)

5-bromo-4,6-dichloro-pyridine-3-carboxylic acid, with the CAS number 1216474-94-0, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic carboxylic acid derivative has garnered considerable attention due to its versatile applications in medicinal chemistry and agrochemical synthesis. Its unique structural features, including bromine and chlorine substituents on the pyridine ring, make it a valuable intermediate for the development of various bioactive molecules.

The compound's molecular structure consists of a pyridine core substituted with a bromine atom at the 5-position, chlorine atoms at the 4- and 6-positions, and a carboxylic acid group at the 3-position. This arrangement imparts distinct reactivity patterns, enabling its use in multiple synthetic pathways. The presence of electron-withdrawing chloro groups enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, while the bromo group can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, 5-bromo-4,6-dichloro-pyridine-3-carboxylic acid has been extensively studied for its potential in drug discovery. Its scaffold is frequently employed in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. For instance, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which play a pivotal role in immune responses. The carboxylic acid moiety allows for further functionalization via esterification or amidation, expanding its utility in designing targeted therapeutics.

Moreover, the compound has found applications in the development of agrochemicals. Its structural motifs are reminiscent of well-known herbicides and fungicides, suggesting its potential as a precursor for novel crop protection agents. Researchers have leveraged its reactivity to introduce various substituents that enhance biological activity against plant pathogens while maintaining environmental safety profiles.

The synthesis of 5-bromo-4,6-dichloro-pyridine-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions to introduce bromine and chlorine atoms at specific positions, followed by carboxylation to form the carboxylic acid group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's reactivity. Molecular modeling studies have identified optimal reaction conditions for various transformations, enabling more efficient synthetic routes. Additionally, high-throughput screening techniques have been utilized to rapidly evaluate libraries of derivatives for biological activity, accelerating the drug discovery process.

In clinical research, 5-bromo-4,6-dichloro-pyridine-3-carboxylic acid and its derivatives continue to be explored for their potential therapeutic benefits. Preclinical studies have demonstrated their efficacy in models of autoimmune disorders and infectious diseases. The compound's ability to modulate key biological pathways makes it a promising candidate for further investigation into novel treatment modalities.

The agrochemical sector has also benefited from the versatility of this compound. By modifying its structure through strategic functionalization, scientists have developed environmentally friendly alternatives to traditional pesticides. These derivatives exhibit improved selectivity towards target organisms while minimizing ecological impact.

The future prospects for 5-bromo-4,6-dichloro-pyridine-3-carboxylic acid are vast and multifaceted. Continued research into its synthetic pathways and biological applications will likely uncover new uses in medicine and agriculture. As computational tools become more sophisticated, the design and optimization of derivatives will become even more efficient, paving the way for innovative solutions to global health and food security challenges.

In conclusion, 5-bromo-4,6-dichloro-pyridine-3-carboxylic acid (CAS No. 1216474-94-0) represents a cornerstone in modern chemical synthesis and pharmaceutical development. Its unique structural attributes and reactivity patterns make it an indispensable tool for researchers striving to develop next-generation therapeutics and sustainable agrochemicals. As scientific understanding evolves, this compound will undoubtedly continue to play a pivotal role in advancing both human health and agricultural productivity.